Cas no 51162-68-6 (1,3,5-Triazine-2,4(1H,3H)-dione, 3-cycloheptyl-1-methyl-6-(methylthio)-)

• Product Name: 1,3,5-Triazine-2,4(1H,3H)-dione, 3-cycloheptyl-1-methyl-6-(methylthio)-
• CAS No: 51162-68-6
• MF: C₁₂H₁₉N₃O₂S
• MW: 269.363161325455
• CID: 363086
• PubChem ID: 21509766
• Update Time: 2025-04-19

1,3,5-Triazine-2,4(1H,3H)-dione, 3-cycloheptyl-1-methyl-6-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4(1H,3H)-dione, 3-cycloheptyl-1-methyl-6-(methylthio)-
• 3-cycloheptyl-1-methyl-6-methylsulfanyl-1,3,5-triazine-2,4-dione
• DTXSID70615322
• 51162-68-6
• SCHEMBL11842163
• 3-Cycloheptyl-1-methyl-6-(methylsulfanyl)-1,3,5-triazine-2,4(1H,3H)-dione

• Inchi： 1S/C12H19N3O2S/c1-14-11(18-2)13-10(16)15(12(14)17)9-7-5-3-4-6-8-9/h9H,3-8H2,1-2H3
• InChI Key： KKQRKSPDIDEZTL-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(N(C(N1C)=O)C1CCCCCC1)=O

Computed Properties

• Exact Mass: 269.11997
• Monoisotopic Mass: 269.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 78.3Ų

Experimental Properties

• PSA: 52.98